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Compound of Interest

Compound Name: 4-Dimethylaminobutylamine

Cat. No.: B1346629

An In-depth Technical Guide to N,N-Dimethyl-
1,4-butanediamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Dimethyl-1,4-butanediamine, a
diamine compound with applications in chemical synthesis and pharmaceutical development.
The document details its chemical structure, IUPAC nomenclature, physicochemical properties,
and provides an illustrative synthetic pathway.

Chemical Structure and Nomenclature

N,N-Dimethyl-1,4-butanediamine is a diamine featuring a four-carbon chain with a primary
amine at one terminus and a dimethylated tertiary amine at the other.

Chemical Structure:
IUPAC Name: (4-aminobutyl)dimethylamine[1]
SMILES String: CN(C)CCCCN][1]

Molecular Formula: C6H16N2[1]

Physicochemical Properties
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A summary of the key quantitative data for N,N-Dimethyl-1,4-butanediamine is presented in the
table below. It is important to distinguish this compound from its isomer, N,N'-Dimethyl-1,4-
butanediamine, as their physical properties may differ.

Property Value Reference
Molecular Weight 116.21 g/mol

Appearance Clear colorless liquid [1]
Refractive Index (@ 20°C) 1.4375-1.4415 [1]

Purity (GC) >97.5% [1]

Purity (Titration) >97.5 t0 £102.5% [1]

Note: Some reported physical properties in literature, such as boiling point and density, may
correspond to the N,N'-dimethyl isomer and should be used with caution.

Synthesis Pathway

N,N-Dimethyl-1,4-butanediamine can be synthesized through various methods. A common
approach involves the reductive amination of a suitable precursor. The following diagram
illustrates a conceptual synthetic pathway.

Succinic Acid Dinitrile Step 1 Catalytic Hydrogenation N,N'-Diacetyl-1,4-diaminobutane Step 2 Acid or Alkaline N,N-Dimethyl-1,4-butanediamine
(in presence of Acetic Anhydride) Hydrolysis

Click to download full resolution via product page

Caption: A conceptual two-step synthesis of a 1,4-diaminobutane derivative.

Experimental Protocols

While a detailed, step-by-step protocol for the synthesis of N,N-Dimethyl-1,4-butanediamine is
not readily available in the public domain, a general procedure for the synthesis of 1,4-
diaminobutane derivatives involves a two-step process. This process begins with the catalytic
hydrogenation of a succinic acid dinitrile in the presence of acetic anhydride to form an N,N'-
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diacetyl-1,4-diaminobutane intermediate. This intermediate is then subjected to acid or alkaline
hydrolysis to yield the final diaminobutane product. The specific conditions for methylation
would require further process development.

Applications in Research and Development

N,N-Dimethyl-1,4-butanediamine and its derivatives are valuable building blocks in organic
synthesis. They are utilized in the pharmaceutical industry as intermediates for the synthesis of
various drug candidates. Additionally, these compounds find applications in the development of
polymers and as cross-linking agents.

The following diagram illustrates a generalized workflow for the utilization of a chemical
intermediate like N,N-Dimethyl-1,4-butanediamine in a drug discovery context.
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Caption: Role of an intermediate in a drug discovery workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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